Cas no 156605-95-7 (1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene
• CAS No: 156605-95-7
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• MDL: MFCD08059528
• CID: 107532
• PubChem ID: 22034993
• Update Time: 2025-11-02

1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene
• 2-Bromo-5-ethoxybenzotrifluoride
• Benzene,1-bromo-4-ethoxy-2-(trifluoromethyl)-
• 4-bromo-1-ethoxy-3-trifluoromethyl-benzene
• PC3135
• 156605-95-7
• AB91738
• DTXSID70621862
• Benzene, 1-bromo-4-ethoxy-2-(trifluoromethyl)-
• AKOS015835205
• CS-0211223
• MFCD08059528
• E90105
• BS-21561
• SCHEMBL3108999
• DB-028744
• 4-bromo-3-(trifluoromethyl)phenetole

• MDL： MFCD08059528
• Inchi： 1S/C9H8BrF3O/c1-2-14-6-3-4-8(10)7(5-6)9(11,12)13/h3-5H,2H2,1H3
• InChI Key： SMBKTJHPNAJJOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)(F)F)OCC

Computed Properties

• Exact Mass: 267.97100
• Monoisotopic Mass: 267.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 9.23000
• LogP: 3.86660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene

Comprehensive Guide to 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene (CAS No. 156605-95-7): Properties, Applications, and Market Insights

1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene (CAS No. 156605-95-7) is a specialized aromatic compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, an ethoxy group, and a trifluoromethyl group, makes it a valuable intermediate in organic synthesis. Researchers and manufacturers often search for this compound due to its role in developing active pharmaceutical ingredients (APIs) and advanced materials. Below, we explore its properties, applications, and relevance in current scientific trends.

The chemical properties of 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene include a molecular weight of 269.03 g/mol and a boiling point of approximately 220-225°C. Its solubility in organic solvents like dichloromethane and ethanol makes it suitable for various synthetic applications. The presence of the trifluoromethyl group enhances its lipophilicity, a feature highly sought after in drug discovery for improving bioavailability. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms.

One of the most significant applications of 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene is in the synthesis of fluorinated compounds, which are pivotal in modern medicinal chemistry. Fluorinated molecules often exhibit enhanced metabolic stability and binding affinity, making them crucial in developing antineoplastic agents and CNS-targeted drugs. This aligns with the growing interest in precision medicine and targeted therapies, as evidenced by rising Google Trends data for these keywords.

In the agrochemical sector, 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene serves as a precursor for herbicides and pesticides. The trifluoromethyl group is known to improve the efficacy of agrochemicals by increasing their resistance to environmental degradation. With the global push toward sustainable agriculture, researchers are exploring greener synthesis methods for such intermediates, a topic gaining traction in SEO-optimized scientific content.

The market demand for 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene is driven by its versatility and the expanding pharmaceutical and agrochemical industries. Suppliers and distributors often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP) to attract B2B clients. Analytical techniques like HPLC and GC-MS are commonly employed to ensure quality, addressing another frequent query among procurement specialists.

From an SEO perspective, integrating long-tail keywords such as "1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene supplier" or "CAS 156605-95-7 synthesis protocol" can enhance visibility. Additionally, addressing common questions like "What is the role of trifluoromethyl groups in drug design?" or "How to store brominated aromatic compounds safely?" can improve engagement. This approach ensures the content ranks well while maintaining readability and technical accuracy.

In summary, 1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene (CAS No. 156605-95-7) is a multifaceted compound with broad applications in life sciences and material innovation. Its relevance in fluorine chemistry and catalysis research positions it as a critical asset for laboratories and industrial facilities. By aligning its description with trending scientific inquiries and SEO best practices, this guide serves as a valuable resource for professionals and enthusiasts alike.